Cas no 82117-28-0 (1-BUTYL-ISOQUINOLIN-3-YLAMINE)

1-BUTYL-ISOQUINOLIN-3-YLAMINE structure
1-BUTYL-ISOQUINOLIN-3-YLAMINE structure
Product Name:1-BUTYL-ISOQUINOLIN-3-YLAMINE
CAS No:82117-28-0
MF:C13H16N2
MW:200.279542922974
MDL:MFCD03701417
CID:1805464
PubChem ID:1714217
Update Time:2025-04-21

1-BUTYL-ISOQUINOLIN-3-YLAMINE Chemical and Physical Properties

Names and Identifiers

    • 1-BUTYL-ISOQUINOLIN-3-YLAMINE
    • 1-butylisoquinolin-3-amine
    • AB15762
    • 82117-28-0
    • CS-0456018
    • DTXSID60364897
    • DB-075813
    • SCHEMBL10832927
    • MDL: MFCD03701417
    • Inchi: 1S/C13H16N2/c1-2-3-8-12-11-7-5-4-6-10(11)9-13(14)15-12/h4-7,9H,2-3,8H2,1H3,(H2,14,15)
    • InChI Key: MSKJXZSRLUEWJB-UHFFFAOYSA-N
    • SMILES: N1C(=CC2C=CC=CC=2C=1CCCC)N

Computed Properties

  • Exact Mass: 200.131348519g/mol
  • Monoisotopic Mass: 200.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 38.9Ų

1-BUTYL-ISOQUINOLIN-3-YLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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